Cas no 1251684-38-4 (1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide)

• Product Name: 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide
• CAS No: 1251684-38-4
• MF: C₂₈H₂₈N₄O₃
• MW: 468.546926498413
• CID: 5345555
• Update Time: 2025-09-28

1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[[4-[(3-Methoxybenzoyl)amino]phenyl]methyl]-N-[4-(1-methylethyl)phenyl]-1H-imidazole-4-carboxamide
• 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide

• Inchi： 1S/C28H28N4O3/c1-19(2)21-9-13-24(14-10-21)31-28(34)26-17-32(18-29-26)16-20-7-11-23(12-8-20)30-27(33)22-5-4-6-25(15-22)35-3/h4-15,17-19H,16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key： JJPUIXHQDYSRTF-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=CC(OC)=C3)C=C2)C=C(C(NC2=CC=C(C(C)C)C=C2)=O)N=1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.9±50.0 °C(Predicted)
• pka: 12.09±0.70(Predicted)

Additional information on 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide

Professional Introduction to Compound with CAS No. 1251684-38-4 and Product Name: 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide

The compound with the CAS number 1251684-38-4 and the product name 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including benzamido, propan-2-yl, and imidazole, makes it a versatile scaffold for designing novel therapeutic agents.

Recent research in the field of chemical biology has highlighted the importance of imidazole derivatives in drug discovery. The imidazole ring in this compound serves as a key pharmacophore, contributing to its binding affinity and selectivity towards biological targets. Studies have demonstrated that imidazole-based compounds often exhibit promising activities against various diseases, including cancer, inflammation, and neurological disorders. The specific arrangement of the 3-methoxybenzamido and propan-2-yl substituents further enhances the compound's pharmacological properties, making it an attractive candidate for further investigation.

The 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide structure is particularly noteworthy due to its ability to modulate multiple biological pathways simultaneously. This polypharmacicity is a desirable trait in modern drug design, as it can lead to more effective and less toxic therapeutic interventions. Preliminary computational studies have suggested that this compound may interact with several enzymes and receptors involved in disease mechanisms, providing a rationale for its potential therapeutic applications.

In the context of current pharmaceutical research, there is a growing emphasis on developing small-molecule inhibitors that can selectively target specific disease-related pathways. The benzamido moiety in this compound has been shown to enhance binding interactions with certain enzymes, making it a valuable component in the design of inhibitors. Additionally, the propan-2-yl group contributes to the compound's solubility and bioavailability, which are critical factors in drug development. These properties make this compound a promising candidate for further exploration in preclinical studies.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. The synthesis of 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide involves multi-step reactions that require precise control over reaction conditions. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired molecular framework. These synthetic strategies not only facilitate the production of this compound but also provide insights into methodologies that can be applied to other complex pharmaceutical intermediates.

The biological evaluation of this compound has begun to yield intriguing results. In vitro assays have indicated that it exhibits inhibitory activity against several key enzymes implicated in disease processes. For instance, preliminary data suggest that it may inhibit enzymes involved in inflammation and cell proliferation, which are relevant to conditions such as cancer and autoimmune disorders. Further studies are underway to elucidate the precise mechanisms of action and to optimize its pharmacological properties.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide represents a testament to this collaborative approach, as it embodies the integration of structural complexity with functional diversity. By leveraging advances in synthetic chemistry and computational modeling, researchers are able to design molecules with tailored properties that meet specific therapeutic needs.

Looking ahead, the potential applications of this compound are vast. Its unique structural features make it suitable for further derivatization, allowing researchers to explore new analogs with enhanced efficacy or improved safety profiles. Additionally, its polypharmacic nature suggests that it could be developed into a combination therapy for complex diseases where multiple targets need to be addressed simultaneously.

In conclusion, the compound with CAS number 1251684-38-4 and the product name 1-{[4-(3-methoxybenzamido)phenyl]methyl}-N-[4-(propan-2-yl)phenyl]-1H-imidazole-4-carboxamide is a significant contribution to the field of pharmaceutical chemistry. Its intricate molecular structure and promising biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for imidazole derivatives, compounds like this one will play an increasingly important role in addressing unmet medical needs.